Cas no 142227-49-4 (4’-Hydroxyphenyl Carvedilol)

4’-Hydroxyphenyl Carvedilol is a hydroxylated metabolite of the beta-adrenergic antagonist carvedilol, exhibiting potential pharmacological activity. This compound retains the core structural features of carvedilol, including the carbazole and propanolamine moieties, while introducing a hydroxyl group at the 4’ position of the phenyl ring. This modification may influence its pharmacokinetic properties, such as solubility and metabolic stability, compared to the parent compound. As a metabolite, it is of interest in drug metabolism studies and may contribute to carvedilol’s overall therapeutic effects. Its synthesis and characterization are valuable for understanding carvedilol’s biotransformation pathways and optimizing related pharmacologically active derivatives.

4’-Hydroxyphenyl Carvedilol structure

Product Name:4’-Hydroxyphenyl Carvedilol

CAS No:142227-49-4

MF:C₂₄H₂₆N₂O₅

MW:422.473646640778

CID:139262

PubChem ID:4572774

Update Time:2025-06-03

4’-Hydroxyphenyl Carvedilol Chemical and Physical Properties

Names and Identifiers

- Phenol,4-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-3-methoxy-
- (R)-(+)-4'-HYDROXYPHENYL-CARVEDILOL
- 4-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-3-methoxyphenol
- 4’-Hydroxyphenyl Carvedilol
- 4’-HYDROXYPHENYL-CARVEDILOL
- BENZYL 2-ACETAMIDO-2-DEOXY-3,6-DI-O-BENZYL-Β-D-GLUCOPYRANOSIDE
- Carvedilol metabolite 4-Hydroxyphenyl Carvedilol
- 4-Hydroxycarvedilol
- 4'-Hydroxyphenyl Carvedilol
- 4'-Hydroxycarvedilol
- Phenol, 4-(2-((3-(9H-carbazol-4-yloxy)-2-hydroxypropyl)amino)ethoxy)-3-methoxy-
- Carvedilolmetabolite4-HydroxyphenylCarvedilol
- BCP13946
- Q27280184
- PD099398
- 4-(2-{[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino}ethoxy)-3-methoxyphenol
- 4-Hydroxyphenyl Carvedilol;4-Hydroxycarvedilol
- DTXSID40404402
- BM-14686
- FT-0669955
- AKOS030255790
- CHEBI:175368
- 4'-Hydroxyphenylcarvedilol (M4)
- CHEMBL3740655
- 4-Hydroxy phenyl carvedilol
- 142227-49-4
- BM-140686
- FT-0669952
- J-007621
- (R)-BM 14686
- I02L7A715Z
- UNII-I02L7A715Z
- 4'-Hydroxyphenylcarvedilol
- HY-12767
- NCGC00485926-01
- FT-0669953
- Phenol, 4-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-3-methoxy-
- 4-Hydroxyphenyl Carvedilol
- 1ST181383
- DB-262832
- 4-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-3-methoxy-phenol
- FH24452
- 112-134-8
- 4-(2-((3-(9H-Carbazol-4-yloxy)-2-hydroxypropyl)amino)ethoxy)-3-methoxyphenol
- MDL： MFCD04039561
- Inchi： 1S/C24H26N2O5/c1-29-23-13-16(27)9-10-21(23)30-12-11-25-14-17(28)15-31-22-8-4-7-20-24(22)18-5-2-3-6-19(18)26-20/h2-10,13,17,25-28H,11-12,14-15H2,1H3
- InChI Key： ZCJHEORDHXCJNB-UHFFFAOYSA-N
- SMILES： O(CC(CNCCOC1C=CC(=CC=1OC)O)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

Exact Mass: 422.18400
Monoisotopic Mass: 422.18417193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 10
Complexity: 538
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 96Å²

Experimental Properties

Melting Point: 163-165°C
PSA: 95.97000
LogP: 3.83450

4’-Hydroxyphenyl Carvedilol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

4’-Hydroxyphenyl Carvedilol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H949120-2mg	4’-Hydroxyphenyl Carvedilol	142227-49-4		2mg	$164.00	2023-05-18
TRC	H949120-5mg	4’-Hydroxyphenyl Carvedilol	142227-49-4		5mg	$ 227.00	2023-09-07
TRC	H949120-10mg	4’-Hydroxyphenyl Carvedilol	142227-49-4		10mg	$ 431.00	2023-09-07
TRC	H949120-25mg	4’-Hydroxyphenyl Carvedilol	142227-49-4		25mg	$1045.00	2023-05-18
TRC	H949120-50mg	4’-Hydroxyphenyl Carvedilol	142227-49-4		50mg	$ 1748.00	2023-09-07
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